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Compound of Interest

Compound Name: but-2-ynedinitrile

Cat. No.: B094463

Introduction

But-2-ynedinitrile (CsNz), also known as dicyanoacetylene or carbon subnitride, is a linear
molecule with the structure N=C-C=C-C=N.[1][2] Its unique electronic properties, stemming
from the two strongly electron-withdrawing cyano groups, make it a highly reactive and
valuable reagent in organic synthesis, particularly as a potent dienophile in Diels-Alder
reactions.[1] Furthermore, its detection in the atmosphere of Titan has garnered significant
interest in the field of astrochemistry.[1][2] A thorough understanding of its spectroscopic
properties is crucial for its identification, characterization, and the study of its reactivity.

This technical guide provides a comprehensive overview of the nuclear magnetic resonance
(NMR), infrared (IR), and mass spectrometry (MS) data for but-2-ynedinitrile. It is intended for
researchers, scientists, and professionals in drug development who require a detailed
understanding of the analytical characterization of this compound.

Spectroscopic Data

The spectroscopic data for but-2-ynedinitrile is summarized below. Due to the molecule's
symmetry and lack of protons, certain spectroscopic methods yield specific and predictable
results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR Spectroscopy
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But-2-ynedinitrile has no hydrogen atoms in its molecular structure. Consequently, its *H NMR
spectrum is expected to show no signals.

13C NMR Spectroscopy

The 3C NMR spectrum of but-2-ynedinitrile is predicted to show two distinct signals
corresponding to the two types of carbon atoms present in its symmetric structure. Nitrile
carbons typically absorb in the 115 to 130 & range, while sp-hybridized alkyne carbons are
found further upfield.[3]

Carbon Type Expected Chemical Shift (6, ppm)
Alkyne (C=C) ~70 —90[1]
Nitrile (C=N) ~115 — 130[3][4]

Infrared (IR) Spectroscopy

The IR spectrum of but-2-ynedinitrile is characterized by strong absorptions corresponding to
the stretching vibrations of its triple bonds. The nitrile (C=N) stretching band is particularly
intense and diagnostic.[5] Solid-phase IR spectroscopy has been instrumental in its detection
in extraterrestrial environments.[1][2]

Vibrational Mode Frequency (cm™?) Description

Vil 2333[6] Asymmetric C=N Stretch
V2 2267[6] Symmetric C=N Stretch
V3 640[6] C-C Stretch

478[1] Strong absorption band
measured in Titan's spectrum

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its
fragments. For but-2-ynedinitrile, the molecular ion peak is the most significant feature in the
electron ionization (El) mass spectrum.
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miz Identity Notes

Molecular ion peak,

corresponding to the molecular

76 [M]* .

weight of CaN2 (76.06 g/mol ).

[1]

Fragment from the loss of a
50 [CsN]*

CN group.

Fragment from cleavage of the
24 [C2]*

molecule.

Experimental Protocols

The following sections detail generalized protocols for obtaining the spectroscopic data for but-
2-ynedinitrile. These protocols are based on standard laboratory techniques and should be
adapted based on the specific instrumentation available.

NMR Spectroscopy Protocol (*3C)

o Sample Preparation: Accurately weigh approximately 20-50 mg of but-2-ynedinitrile and
dissolve it in ~0.6 mL of a suitable deuterated solvent (e.g., CDCIs for nonpolar compounds)
in a clean vial.[7] But-2-ynedinitrile is a volatile liquid at room temperature, so handling
should be performed in a well-ventilated fume hood.[2]

o Transfer to NMR Tube: Using a clean pipette, transfer the solution to a 5 mm NMR tube,
ensuring the liquid level is between 4.0 and 5.0 cm.[7] Cap the tube securely.

e Instrument Setup: Insert the sample into the NMR spectrometer.

o Data Acquisition:

o

Lock the spectrometer onto the deuterium signal of the solvent.

[¢]

Shim the magnetic field to optimize homogeneity and resolution.

[¢]

Tune the probe for 13C observation.
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o Set acquisition parameters, including a sufficient number of scans to achieve a good
signal-to-noise ratio, a spectral width appropriate for the expected chemical shift range,
and an adequate relaxation delay.

o Acquire the 3C NMR spectrum.

o Data Processing: Process the raw data by applying a Fourier transform, phase correction,
and baseline correction. Reference the spectrum using the solvent signal or an internal
standard.

IR Spectroscopy Protocol (Liquid Film)

o Sample Preparation: As but-2-ynedinitrile is a liquid at room temperature, a simple liquid
film method can be used.[2] Place one or two drops of the neat liquid sample between two
salt plates (e.g., NaCl or KBr).

o Plate Assembly: Gently press the plates together to form a thin, uniform film of the liquid.
Ensure there are no air bubbles.

 Instrument Setup: Place the salt plate assembly in the sample holder of the FTIR
spectrometer.

o Data Acquisition:

o Acquire a background spectrum of the empty spectrometer to account for atmospheric
CO2 and H:0.

o Acquire the sample spectrum. The instrument will automatically ratio the sample spectrum
against the background spectrum to produce the final absorbance or transmittance
spectrum.

o Data Analysis: Identify the characteristic absorption bands and compare them to known
values for nitrile and alkyne functional groups.

Mass Spectrometry Protocol (Electron lonization - El)

o Sample Preparation: Prepare a dilute solution of but-2-ynedinitrile in a volatile organic
solvent (e.g., methanol or acetonitrile) to a concentration of approximately 10-100

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b094463?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dicyanoacetylene
https://www.benchchem.com/product/b094463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

micrograms per mL.[8]

Sample Introduction: Introduce the sample into the mass spectrometer. For a volatile
compound, this can be done via direct insertion probe or by injection into a gas
chromatograph (GC) coupled to the mass spectrometer (GC-MS).

lonization: The sample is bombarded with a high-energy electron beam (typically 70 eV) in
the ion source, causing ionization and fragmentation of the molecule.

Mass Analysis: The resulting ions are accelerated and separated by the mass analyzer (e.g.,
a quadrupole or time-of-flight analyzer) based on their mass-to-charge (m/z) ratio.

Detection: The separated ions are detected, and their abundance is recorded, generating a
mass spectrum.

Data Analysis: Analyze the spectrum to identify the molecular ion peak and characteristic
fragmentation patterns.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the spectroscopic characterization of a
chemical compound such as but-2-ynedinitrile.
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Spectroscopic Analysis
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Spectroscopic analysis workflow for but-2-ynedinitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094463#spectroscopic-data-for-but-2-ynedinitrile-
nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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